Cas no 102547-84-2 (9-methyl-3,9-Diazabicyclo[4.2.1]nonane)

• Product Name: 9-methyl-3,9-Diazabicyclo[4.2.1]nonane
• CAS No: 102547-84-2
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• MDL: MFCD13192515
• CID: 125111
• PubChem ID: 13973730
• Update Time: 2025-04-18

9-methyl-3,9-Diazabicyclo[4.2.1]nonane Chemical and Physical Properties

Names and Identifiers

• 9-methyl-3,9-Diazabicyclo[4.2.1]nonane
• 3,9-Diazabicyclo[4.2.1]nonane,9-methyl-
• 9-methyl-4,9-diazabicyclo[4.2.1]nonane
• RAC-(1S,6R)-9-METHYL-3,9-DIAZABICYCLO[4.2.1]NONANE X2HCL
• (+/-)-9-methyl-3,9-diazabicyclo[4.2.1]nonane
• (+-) 9-Methyl-3,9-diazabicyclo-[4.2.1]-nonane
• 9-methyl-3,9-diazabicyclo-[4.2.1]nonane
• 9-methyl-3,9-diazabicyclo-[4.2.1]-nonane
• 9-methyl-3,9-diazabicyclononane
• ACMC-20m5i7
• AGN-PC-00BJCD
• CTK4A1184
• SureCN929913
• MFCD13192515
• Z1251353633
• CS-0439995
• AB44656
• AKOS005141937
• DTXSID40553545
• AS-53655
• EN300-96392
• P16829
• SCHEMBL929913
• 4-(2-QUINOXALINYLAMINO)BENZENECARBOXYLICACID
• 3,9-DIAZABICYCLO[4.2.1]NONANE, 9-METHYL-
• NRCDIJJTFDJACX-UHFFFAOYSA-N
• 102547-84-2
• 9-methyl-3,9-diazabicyclo[4.2.1 ]nonane
• F2158-1000

• MDL： MFCD13192515
• Inchi： 1S/C8H16N2/c1-10-7-2-3-8(10)6-9-5-4-7/h7-9H,2-6H2,1H3
• InChI Key： NRCDIJJTFDJACX-UHFFFAOYSA-N
• SMILES： N1(C)C2CNCCC1CC2

Computed Properties

• Exact Mass: 140.13100
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 0.70920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes